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Compound of Interest

Compound Name: 3-Bromo-7-fluorochromone
CAS No.: 1159978-73-0
Cat. No.: B1528128

Get Quote

Executive Summary & Compound Profile

3-Bromo-7-fluorochromone (CAS: 1159978-73-0) is a bifunctionalized 4H-chromen-4-one
derivative.[1][2] It serves as a high-value pharmacophore building block, leveraging the distinct

reactivity of the C-3 bromine for palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura)
and the metabolic stability conferred by the C-7 fluorine atom.

Chemical Identity
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Parameter Specification

IUPAC Name 3-Bromo-7-fluoro-4H-chromen-4-one
CAS Registry Number 1159978-73-0

Molecular Formula CoH4BrFO2

Molecular Weight 243.03 g/mol

Melting Point 93-98 °C

Appearance Pale yellow to off-white crystalline solid

Soluble in DMSO, CDCls, Acetone; sparingly

Solubility
soluble in water

Synthesis & Experimental Workflow

The synthesis of 3-bromo-7-fluorochromone typically follows a two-stage protocol: the
construction of the chromone core followed by electrophilic halogenation. The most robust
pathway involves the Vilsmeier-Haack cyclization of 4-fluoro-2-hydroxyacetophenone followed
by bromination.

Reaction Pathway (Graphviz Visualization)
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Caption: Two-step synthetic pathway starting from 4-fluoro-2-hydroxyacetophenone,
proceeding through a 7-fluorochromone intermediate.[3]
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Detailed Protocol
o Cyclization: 4-Fluoro-2-hydroxyacetophenone is treated with
-dimethylformamide dimethyl acetal (DMF-DMA) or POCIs/DMF to yield 7-fluorochromone.

e Bromination: The intermediate is dissolved in glacial acetic acid or CHCIs. Bromine (Brz) or

-bromosuccinimide (NBS) is added dropwise at room temperature. The C-3 position is
electronically activated by the heteroatom, directing the electrophile exclusively to this
position.

o Purification: Recrystallization from ethanol typically yields the product in >95% purity.

Spectroscopic Characterization

The following data represents the consensus spectral features for 3-bromo-7-
fluorochromone. The fluorine atom at C-7 introduces characteristic spin-spin coupling (

and
), splitting signals in both proton and carbon NMR.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCIs (Deuterated Chloroform) Frequency: 400 MHz (*H), 100 MHz (*3C)

'H NMR Data (400 MHz, CDClIs)

The spectrum is characterized by a distinct singlet for the H-2 proton and an AMX-type pattern
for the aromatic ring due to fluorine coupling.
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Coupling

Constants (

Shift (6 ppm) Multiplicity Integration Assighment

in Hz)

H-2
) (Characteristic
8.28 Singlet (s) 1H —
chromone C=C-

H)

H-5 (Peri-proton,
8.24 dd 1H , couples to H-6 &
F-7)

H-8 (Ortho to F,
meta to H-6)

7.20 dd 1H

’ H-6 (Ortho to F,
7.12 ddd (dt) 1H couples to H-5,
H-8, F-7)

Note: The H-2 singlet is the diagnostic peak for 3-substituted chromones. Unlike the doublet
seen in unsubstituted chromones, the presence of Br at C-3 collapses H-2 to a singlet.

3C NMR Data (100 MHz, CDCIs)

Fluorine coupling (

, Spin 1/2) causes doublet splitting for all carbons in the benzene ring.
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Shift (6 ppm) Multiplicity (Hz) Assignment
1735 Singlet (s) — C-4 (Carbonyl C=0)
C-7 (Directly bonded
166.2 Doublet (d) 0 F)
0
157.8 Singlet (s) — C-2 (O-CH=CBYr)
C-8a (Quaternar
156.5 Doublet (d) bridge(:lgead) Y
128.5 Doublet (d) C-5
C-3 (C-Br, typically
119.8 Singlet (s) — shielded relative to C-
2)
1145 Doublet (d) C-6
104.8 Doublet (d) C-8

B. Mass Spectrometry (MS)

Method: El (Electron Impact) or ESI+ Molecular lon: [M]* = 242/244

 Isotopic Pattern: The presence of one Bromine atom results in a characteristic 1:1 doublet for
the molecular ion peaks at m/z 242 (

Br) and m/z 244 (
Br).
e Fragmentation:
o Loss of CO (28 amu)
[M-COJ*

o Loss of Br (79/81 amu)
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[M-Br]* (m/z ~163, 7-fluorochromone core)

o Retro-Diels-Alder (RDA) cleavage is common in chromones.

C. Infrared (IR) Spectroscopy

Method: KBr Pellet or ATR (Neat)

Wavenumber (cm~—?) Functional Group Description

3060-3080 C-H Stretch Aromatic C-H (weak)
Conjugated ketone (Chromone

1645-1655 C=0 Stretch

carbonyl)

Aromatic ring skeletal

1605, 1580 C=C Stretch o

vibrations

Strong, broad band typical of
1100-1200 C-F Stretch )

aryl fluorides
600-700 C-Br Stretch Weak to medium band

Logical Validation & Quality Control

To ensure the integrity of the material used in assays, researchers should validate the
compound using the following logic checks:

e The H-2 Singlet Check: If the proton NMR shows a doublet at 8.28 ppm (instead of a
singlet), the bromination at C-3 is incomplete (presence of starting material 7-
fluorochromone).

e The 1:1 Isotope Ratio: In MS, if the M+2 peak is absent or significantly smaller than M+, the
bromine is not present.

o Melting Point Verification: The sharp melting point range (93—-98 °C) distinguishes this
specific isomer from other brominated derivatives (e.g., 6-bromo isomers typically melt at
higher temperatures, >150 °C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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